molecular formula C12H15NO3 B1176037 SAZ VII 6 CAS No. 142106-98-7

SAZ VII 6

Cat. No.: B1176037
CAS No.: 142106-98-7
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Description

The term "SAZ" appears across multiple scientific domains, each referring to distinct entities. This article focuses on two chemically relevant interpretations of SAZ supported by peer-reviewed evidence:

1.1 SAZ as Sn-2.0Ag-2.0Zn Alloy SAZ (Sn-2.0Ag-2.0Zn) is a lead-free solder alloy notable for its enhanced creep resistance and refined microstructure when processed under a rotating magnetic field (RMF). Studies demonstrate that SAZ-B (SAZ alloy treated with RMF) exhibits a 366% improvement in creep resistance and a 56.4% increase in creep rupture time compared to untreated SAZ, attributed to homogeneous intermetallic compound (IMC) distribution and grain refinement .

1.2 SAZ as Si-Al-Zr-O Ceramic SAZ (Si-Al-Zr-O) is a nano-grained composite ceramic synthesized via non-crystallization and controlled crystallization. Key phases include tetragonal zirconia (t-ZrO₂), mullite, and minor monoclinic zirconia (m-ZrO₂). After heat treatment at 1,150°C, SAZ achieves peak mechanical properties: Vickers hardness of 12.6 GPa and fracture toughness of 4.32 MPa·m¹/² .

Properties

CAS No.

142106-98-7

Molecular Formula

C12H15NO3

Synonyms

SAZ VII 6

Origin of Product

United States

Comparison with Similar Compounds

SAZ (Sn-2.0Ag-2.0Zn) vs. Other Solder Alloys

While direct comparisons to SAC (Sn-Ag-Cu) alloys are absent in the provided evidence, SAZ’s performance can be contextualized:

Property SAZ (Sn-2.0Ag-2.0Zn) SAC305 (Sn-3.0Ag-0.5Cu) Sn-Zn Alloys
Creep Resistance 366% improvement with RMF Moderate Lower than SAZ
Microstructure Refined IMCs with RMF Coarse IMCs Zn-rich phases
Applications High-stress electronics General electronics Low-cost applications

SAZ’s superior creep resistance under RMF makes it ideal for high-reliability applications, whereas SAC305 remains prevalent due to established performance in standard conditions. Sn-Zn alloys, while cost-effective, suffer from oxidative instability .

SAZ (Si-Al-Zr-O Ceramic) vs. Other Structural Ceramics

Property SAZ Ceramic Alumina (Al₂O₃) Zirconia (ZrO₂)
Hardness (GPa) 12.6 15–20 10–12
Fracture Toughness 4.32 MPa·m¹/² 3–4 MPa·m¹/² 6–10 MPa·m¹/² (Y-TZP)
Key Phases t-ZrO₂, mullite α-Al₂O₃ t-ZrO₂/m-ZrO₂
Thermal Stability Stable up to 1,150°C Stable up to 1,600°C Phase transitions above 1,200°C

SAZ ceramics uniquely combine mullite’s thermal stability with zirconia’s toughening mechanisms, offering balanced mechanical properties. Alumina excels in hardness but lacks toughness, while zirconia prioritizes toughness at the expense of phase stability .

SAZ Group Catalysts vs. MAZ Group in Hydrocracking

Evidence from zeolite studies reveals:

Catalyst Group Micropore Volume (Vmicro) Yiso-cracking at 390°C BTEX Yield Trend
SAZ Lower ~20% Similar to MAZ
MAZ Higher ~25% Higher with increased Vmicro

SAZ catalysts exhibit comparable iso-cracking yields to MAZ despite lower micropore volume, suggesting pore distribution (e.g., mesopores) compensates for reduced microporosity. MAZ’s higher Vmicro enhances ring-opening reactions, favoring BTEX production .

Research Findings and Implications

  • SAZ Alloy : RMF processing transforms SAZ into a high-performance solder, addressing creep-related failures in aerospace and automotive electronics .
  • SAZ Ceramic: Its nano-grained structure and phase composition make it suitable for cutting tools and wear-resistant coatings, bridging the gap between alumina and zirconia .
  • SAZ Catalysts : Optimal for hydrocracking processes requiring balanced pore structures, though MAZ remains preferable for maximizing BTEX yields .

Q & A

Q. Methodological Steps :

  • Step 1 : Establish baseline expression profiles using RNA-Seq in staged embryos.
  • Step 2 : Perturb signaling pathways (e.g., inhibit Delta-Notch) and quantify segment addition rates.
  • Step 3 : Cross-validate with histopathology and protein localization assays.

How can researchers resolve contradictions in this compound’s efficacy across different experimental models?

Advanced Research Question
Contradictions may arise from contextual factors (e.g., species-specific signaling thresholds or environmental stressors). Apply meta-analysis frameworks to reconcile discrepancies:

  • Data Harmonization : Standardize metrics (e.g., NOx reduction rates in biofilters vs. segment addition rates in embryogenesis ).
  • Multivariate Regression : Account for covariates like organic carbon levels (stormwater studies) or Wnt8 expression gradients (developmental biology) .
  • Bayesian Hierarchical Models : Weight studies by sample size and methodological rigor to identify bias sources .

What statistical models are suitable for analyzing this compound datasets with zero-inflated distributions?

Basic Research Question
For variables with a "spike at zero" (e.g., this compound activity in non-responders), use the FP-spike procedure :

  • Stage 1 : Fit a binary indicator variable for zero/non-zero observations.
  • Stage 2 : Model non-zero values using fractional polynomials (FP) to capture nonlinear trends .
    Example Application :
Model ComponentDescriptionReference
Binary IndicatorPresence/absence of this compound effect
FP Function (Positive)Dose-response curve fitting

How can this compound’s mechanisms be integrated into existing computational frameworks?

Advanced Research Question
Leverage formal methods like the SAZ generics toolkit for systems modeling:

  • Toolkit Integration : Import Z generic schemas to represent this compound’s interactions in structured models (e.g., entity-relationship diagrams) .
  • Validation : Use iterative refinement to align computational predictions with empirical data (e.g., proteomics or stormwater filtration efficiency) .

Q. Workflow :

Define entities (e.g., this compound, signaling molecules) using Z schemas.

Simulate interactions under varying parameters (e.g., organic carbon levels ).

Compare outputs to in vivo/in vitro results to refine model accuracy .

What experimental design considerations are critical for optimizing this compound’s performance in environmental applications?

Basic Research Question
For stormwater biofiltration:

  • Saturated Zone (SZ) Depth : Optimize SZ depth to 450 mm for sustained denitrification during drying-rewetting cycles .
  • Organic Carbon Supplementation : Introduce electron donors (e.g., methanol) to enhance this compound-mediated NOx reduction .

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